Cas no 2228439-45-8 (3,3-difluoro-3-2-(propan-2-yl)-1,3-thiazol-5-ylpropanoic acid)

• Product Name: 3,3-difluoro-3-2-(propan-2-yl)-1,3-thiazol-5-ylpropanoic acid
• CAS No: 2228439-45-8
• MF: C₉H₁₁F₂NO₂S
• MW: 235.250948190689
• CID: 6122798
• PubChem ID: 165735017
• Update Time: 2025-10-28

3,3-difluoro-3-2-(propan-2-yl)-1,3-thiazol-5-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-2-(propan-2-yl)-1,3-thiazol-5-ylpropanoic acid
• EN300-1954966
• 3,3-difluoro-3-[2-(propan-2-yl)-1,3-thiazol-5-yl]propanoic acid
• 2228439-45-8

• Inchi： 1S/C9H11F2NO2S/c1-5(2)8-12-4-6(15-8)9(10,11)3-7(13)14/h4-5H,3H2,1-2H3,(H,13,14)
• InChI Key： INJWXWBZUSOVCD-UHFFFAOYSA-N
• SMILES： S1C(=CN=C1C(C)C)C(CC(=O)O)(F)F

Computed Properties

• Exact Mass: 235.04785609g/mol
• Monoisotopic Mass: 235.04785609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78.4Ų

Additional information on 3,3-difluoro-3-2-(propan-2-yl)-1,3-thiazol-5-ylpropanoic acid

3,3-Difluoro-3-(2-(Propan-2-yl)-1,3-thiazol-5-yl)Propanoic Acid: A Comprehensive Overview

The compound with CAS No. 2228439-45-8, commonly referred to as 3,3-difluoro-3-(2-(propan-2-yl)-1,3-thiazol-5-yl)propanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry and pharmacology. This compound is notable for its unique structure, which incorporates a thiazole ring fused with a propanoic acid moiety and fluorine substituents. The thiazole ring is a heterocyclic aromatic structure that contributes to the compound's stability and reactivity, making it a valuable component in various chemical and biological applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of antimicrobial agents and anticancer drugs. The presence of the fluorine atoms in the molecule enhances its lipophilicity, which is crucial for improving bioavailability and targeting specific biological pathways. Researchers have also explored the use of this compound as a building block for synthesizing more complex molecules with enhanced therapeutic properties.

The synthesis of 3,3-difluoro-3-(2-(propan-2-yl)-1,3-thiazol-5-yl)propanoic acid involves a multi-step process that typically begins with the preparation of the thiazole ring. This is followed by fluorination and subsequent functionalization to introduce the propanoic acid group. The synthesis pathway has been optimized to ensure high yields and purity, making it suitable for large-scale production in both academic and industrial settings.

In terms of applications, this compound has shown promise in biological assays, where it exhibits selective activity against various pathogens and cancer cell lines. Its ability to modulate key enzymes involved in cellular signaling pathways makes it a potential candidate for developing novel therapeutic agents. Additionally, the compound's stability under physiological conditions suggests its suitability for use in drug delivery systems.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity with target proteins, paving the way for rational drug design strategies. Furthermore, spectroscopic analyses have revealed the compound's electronic properties, which are critical for understanding its reactivity and interaction with biological systems.

The integration of experimental and computational approaches has significantly enhanced our understanding of the properties and potential applications of CAS No. 2228439-45-8. As research continues to unfold, this compound is expected to play a pivotal role in advancing medical science and contributing to the development of innovative treatments for various diseases.